Cas no 90485-65-7 (2-Piperidinecarboxylic acid, 4-amino-)

• Product Name: 2-Piperidinecarboxylic acid, 4-amino-
• CAS No: 90485-65-7
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5262226
• Update Time: 2025-10-23

2-Piperidinecarboxylic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 4-amino-

• Inchi： 1S/C6H12N2O2/c7-4-1-2-8-5(3-4)6(9)10/h4-5,8H,1-3,7H2,(H,9,10)
• InChI Key： IUNRHKPPQLCTGF-UHFFFAOYSA-N
• SMILES： N1CCC(N)CC1C(O)=O

Additional information on 2-Piperidinecarboxylic acid, 4-amino-

2-Piperidinecarboxylic acid, 4-amino- (CAS No. 90485-65-7): A Key Intermediate in Modern Pharmaceutical Research

2-Piperidinecarboxylic acid, 4-amino-, identified by its Chemical Abstracts Service (CAS) number 90485-65-7, is a versatile and highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its piperidine core substituted with both a carboxylic acid and an amino group, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The unique structural features of this compound make it a crucial building block for the development of novel therapeutic agents targeting a wide range of diseases.

The piperidine scaffold is a privileged structure in medicinal chemistry, known for its ability to enhance pharmacokinetic properties such as solubility, metabolic stability, and oral bioavailability. The presence of both a carboxylic acid and an amino group in 2-Piperidinecarboxylic acid, 4-amino- provides multiple functional handles that can be selectively modified through various chemical reactions. This flexibility is particularly advantageous in drug discovery pipelines, where rapid and efficient derivatization is often required to optimize lead compounds.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, infectious diseases, and cancer. 2-Piperidinecarboxylic acid, 4-amino- has emerged as a key intermediate in several high-profile drug candidates. For instance, its derivatives have been explored as potential inhibitors of enzymes involved in cancer metabolism. The amino group can be coupled with heterocyclic scaffolds or other pharmacophores via amide bond formation, while the carboxylic acid can participate in esterification or amidation reactions to yield diverse molecular architectures.

One of the most compelling applications of 2-Piperidinecarboxylic acid, 4-amino- lies in its role as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming their limitations, such as poor stability or immunogenicity. The piperidine ring provides a mimic for the backbone conformation of peptides, while the carboxylic acid and amino groups allow for the introduction of additional functional moieties that can enhance binding affinity or selectivity. Recent studies have demonstrated the use of this compound in developing potent inhibitors of protein-protein interactions, which are implicated in various pathological processes.

The synthesis of 2-Piperidinecarboxylic acid, 4-amino- typically involves multi-step organic transformations starting from readily available piperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. For example, catalytic hydrogenation and reductive amination strategies have been employed to introduce the desired functional groups with high yields and minimal byproducts.

From a computational chemistry perspective, 2-Piperidinecarboxylic acid, 4-amino- has been extensively studied to understand its interaction with biological targets. Molecular docking simulations have revealed that its derivatives can bind to enzymes and receptors with high specificity. These insights have guided the design of novel analogs with improved pharmacological profiles. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure and reactivity of this compound, aiding in the development of more efficient synthetic routes.

The growing interest in green chemistry has also influenced the synthesis of 2-Piperidinecarboxylic acid, 4-amino-. Researchers are increasingly exploring solvent-free reactions, biocatalysis, and microwave-assisted synthesis to minimize environmental impact while maintaining high yields and purity. Such sustainable approaches align with global efforts to reduce the ecological footprint of pharmaceutical manufacturing.

In conclusion,2-Piperidinecarboxylic acid, 4-amino- (CAS No. 90485-65-7) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and functional versatility make it indispensable for the development of innovative therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow further.